Cas no 584-02-1 (3-Pentanol)

Colorless liquid with special smell. Soluble in ethanol and ether, slightly soluble in water (5.5g/100g, 30 ℃). Relative density (d254) 0.815. freezing point <-75 ℃. Boiling point 115.6 ℃. Refractive index (n20d) 1.4097. flash point (closed cup) 35 ℃. Flammable. Vapor can form an explosive mixture with air, explosion limit 1.2% - 9.0% (volume). Low toxicity, median lethal dose (rat, oral) 1870mg/kg< Br>

3-Pentanol structure

Product Name:3-Pentanol

CAS No:584-02-1

Molecular Formula:C₅H₁₂O

Molecular Weight:88.14818

MDL:MFCD00004574

CID:38503

PubChem ID:11428

3-Pentanol Properties

Names and Identifiers

- 3-HYDROXYPENTANE
- 3-PENTANOL
- DIETHYL CARBINOL
- SEC-AMYL ALCOHOL
- SEC-INACT-AMYLALCOHOL
- SEC-INACT-PENTYL ALCOHOL
- (C2H5)2CHOH
- 1-ethyl-1-propanol
- 3-Pentyl alcohol
- alcool3-pentylique
- diethylcarbinol(3-pentanol)
- Pentan-3-ol
- pentanol(non-specificname)
- Pentanol-3
- so-Amylalcohol
- pentanol,3-pentanol
- Pentane-3-ol
- 3-Pentanolneat
- Ethanol Impurities Solution A Internal Standard
- 1-ethylpropanol
- 3-Hydroxy-pentan-2,4-dion
- 3-hydroxy-pentane-2,4-dione
- methylbutan-2-ol
- n-pentan-3-ol
- sec-inact.-Pentyl alcohol
- Diethylcarbinol
- +Expand
- MDL： MFCD00004574
- InChIKey： AQIXEPGDORPWBJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H12O/c1-3-5(6)4-2/h5-6H,3-4H2,1-2H3
- SMILES： CCC(CC)O
- BRN： 1730964

Computed Properties

Exact Mass: 88.08880
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 88.088815
Heavy Atom Count: 6
Complexity: 23.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 1.16730
PSA: 20.23000
Merck: 7120
Refractive Index: n20/D 1.410(lit.)
Water Partition Coefficient: 5.5 g/100 mL (30 ºC)
Boiling Point: 116°C
Melting Point: -8°C(lit.)
Flash Point: Fahrenheit: 93.2 ° f
Celsius: 34 ° c
Solubility: Soluble in acetone, benzene, ethanol and diethyl ether.
Relative Polarity: 0.463
Color/Form: Colorless transparent liquid.
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: It is slightly soluble in water and can be miscible with ethanol, ether, benzene, petroleum ether, etc. It can dissolve ethyl cellulose, vinyl resin, flaxseed oil, glyceryl trinitrate, shellac, etc.
Density: 0.815 g/mL at 25 °C(lit.)

3-Pentanol Security Information

Symbol: GHS02 GHS07
RTECS：SA5075000
WGK Germany：1
Safety Term：3
Safety Instruction： S46
Packing Group：III
Packing Group：III
Risk Phrases：R10; R20; R37; R66
Hazard Level：3
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 1105 3/PG 3
Hazard Statement： H226,H302,H315,H319,H332,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Flammable area
PackingGroup：III
Risk Phrases： 10-20-37/38
Signal Word：Warning
TSCA：Yes
Explosive Limit：1.2-8%(V)
HazardClass：3

3-Pentanol Customs Data

HS CODE：29051500
Customs Data：

China Customs Code:
29051500

3-Pentanol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003KBF-500mg	3-Pentanol	584-02-1	95%	500mg	$91.00
A2B Chem LLC	AB65499-250mg	3-Pentanol	584-02-1	95%	250mg	$55.00
Aaron	AR003KJR-500mg	3-Pentanol	584-02-1	95%	500mg	$68.00
abcr	AB140232-25 ml	3-Pentanol, 98%; .	584-02-1	98%	25 ml	€43.60	2024-04-17
Ambeed	A109161-25g	3-Pentanol	584-02-1	99%	25g	$17.0
Apollo Scientific	OR10042-25g	Pentan-3-ol	584-02-1	99%	25g	£10.00
Chemenu	CM116361-100g	3-Pentanol	584-02-1	97%	100g	$86	2022-09-29
ChemScence	CS-0128838-100g	3-Pentanol	584-02-1		100g	$59.0	2022-04-27
Enamine	EN300-108903-0.05g	pentan-3-ol	584-02-1	95%	0.05g	$19.0	2023-10-27
eNovation Chemicals LLC	D963783-1000g	3-Pentanol	584-02-1	95%	1000g	$200	2022-09-08

3-Pentanol Synthesis

Synthetic Circuit 1

1219113-69-5

584-02-1

922-65-6

616-25-1

Reaction Conditions

1.1 Reagents: Methanol , Hydrogen Catalysts: Rhodium(1+), [(2,3,5,6-η)-bicyclo[2.2.1]hepta-2,5-diene][(2S,2′S,5S,5′S)-1,1′-(1… Solvents: Methanol ; 1.6 atm, 21 °C

Reference

: Stereoselectivity in the rhodium-catalyzed reductions of non-conjugated dienes

Nguyen, Bao; Brown, John M., Advanced Synthesis & Catalysis, 2009, 351(9), 1333-1343

3-Pentanol Raw materials

Benzene, [[(1-ethenyl-2-propen-1-yl)oxy]dimethylsilyl]-

3-Pentanol Preparation Products

3-Pentanol Suppliers

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3-Pentanol Related Literature

1. Molecular association in liquid alcohol-water systems

A. S. C. Lawrence,M. P. McDonald,J. V. Stevens Trans. Faraday Soc. 1969 65 3231
2. One-pot organometallic synthesis of alumina-embedded Pd nanoparticles

Natália J. S. Costa,Lucas L. R. Vono,Robert Wojcieszak,érico Teixiera-Neto,Karine Philippot,Liane M. Rossi Dalton Trans. 2017 46 14318
3. The kinetics and mechanism of addition of bulky alcohols to dimethyl ketene and to p-nitrophenyl isocyanate in iso-octane and carbon tetrachloride solutions

Geraldine Donohoe,Derek P. N. Satchell,Rosemary S. Satchell J. Chem. Soc. Perkin Trans. 2 1990 1671
4. Surface behavior of amphiphiles in aqueous solution: a comparison between different pentanol isomers

M.-M. Walz,C. Caleman,J. Werner,V. Ekholm,D. Lundberg,N. L. Prisle,G. ?hrwall,O. Bj?rneholm Phys. Chem. Chem. Phys. 2015 17 14036
5. Versatile pentadentate 1,5-bis(salicylideneamino)pentan-3-ol type ligands yield novel tri- and tetra-manganese(II) complexes: structure and properties

Lutz Stelzig,Beno?t Chansou,Jean-Pierre Tuchagues,Lutz Stelzig,Alexander Steiner Chem. Commun. 1998 771
6. Disruption of the self-molecular association of pentanol in binary mixtures with alkylbenzoates: a dielectric relaxation spectroscopy study

Samiyara Begum,Abhinay Vardhan,Atul Chaudhary,Ranga Subramanian RSC Adv. 2016 6 1260
7. Synthesis of oseltamivir and tamiphosphor from N-acetyl-d-glucosamine

Chih-An Chen,Jim-Min Fang Org. Biomol. Chem. 2013 11 7687
8. Stereoisomers of oseltamivir – synthesis, in silico prediction and biological evaluation

Viktória Hajzer,Roman Fi?era,Attila Latika,Július Durmis,Jakub Kollár,Vladimír Frecer,Zuzana Tu?eková,Stanislav Miertu?,Franti?ek Kostolansky,Eva Vare?ková,Radovan ?ebesta Org. Biomol. Chem. 2017 15 1828
9. Decay of hydrogen bonding in mixtures of aliphatic heptanols and bistriflimide ionic liquids

Václav Pokorny,Vojtěch ?tejfa,Květoslav R??i?ka,Ctirad ?ervinka Phys. Chem. Chem. Phys. 2021 23 26874
10. Known triazole fungicides – a new trick

Juliusz Pernak,Bartosz Markiewicz,Bartosz ??gosz,Filip Walkiewicz,Romuald Gwiazdowski,Tadeusz Praczyk RSC Adv. 2015 5 9695

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

584-02-1 (3-Pentanol) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:584-02-1)3-Pentanol

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Cas no 584-02-1 (3-Pentanol)

3-Pentanol Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Pentanol Security Information

3-Pentanol Customs Data

China Customs Code:

3-Pentanol Price

3-Pentanol Synthesis

Synthetic Circuit 1

3-Pentanol Raw materials

3-Pentanol Preparation Products

3-Pentanol Suppliers

3-Pentanol Related Literature

Related Categories

584-02-1 (3-Pentanol) Related Products